Ivangustin

Core Science & Biosynthesis

Ivangustin: A Technical Guide to its Mechanism of Action in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ivangustin, a naturally occurring sesquiterpene lactone, has demonstrated significant cytotoxic effects against a range of cancer cell lines. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning Ivangustin's anti-cancer activity. Drawing from available preclinical data, this document details its impact on critical cellular processes, including the induction of apoptosis, cell cycle arrest, and the inhibition of the pro-inflammatory NF-κB signaling pathway. Quantitative data on its cytotoxic potency are presented, alongside detailed protocols for key experimental assays. Visual diagrams of the implicated signaling pathways and experimental workflows are provided to facilitate a comprehensive understanding of Ivangustin's mechanism of action, positioning it as a compound of interest for further oncological research and drug development.

Introduction

Ivangustin is a sesquiterpene lactone isolated from plants of the Inula genus. Sesquiterpene lactones are a class of natural products known for their diverse biological activities, including anti-inflammatory and anti-cancer properties. Emerging research has highlighted Ivangustin as a potential therapeutic agent in oncology due to its ability to induce cell death and inhibit proliferation in various cancer models. This guide synthesizes the current understanding of how Ivangustin exerts its effects at the molecular level.

Cytotoxicity of Ivangustin in Cancer Cell Lines

Ivangustin has shown potent cytotoxic activity across a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency, have been determined in several studies.

Cell Line	Cancer Type	IC50 (µM)	Citation
HeLa	Cervical Cancer	3.2	[1]
PC-3	Prostate Cancer	4.5	[1]
HEp-2	Laryngeal Cancer	3.3	[1]
HepG2	Liver Cancer	5.2	[1]
HCT116	Colon Cancer	Not specified	[1]
SGC-7901	Gastric Cancer	Not specified	[1]
CHO	Hamster Ovary Cells	6.4	[1]
HUVEC	Normal Endothelial Cells	9.2	[1]

Core Mechanisms of Action

The anti-cancer effects of Ivangustin are primarily attributed to three interconnected mechanisms: inhibition of the NF-κB signaling pathway, induction of apoptosis, and induction of cell cycle arrest.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates genes involved in inflammation, cell survival, and proliferation. In many cancers, the NF-κB pathway is constitutively active, promoting tumor growth and resistance to therapy.

Ivangustin has been shown to inhibit the NF-κB signaling pathway. A derivative of Ivangustin has been found to directly target the p65 subunit of NF-κB. This interaction is thought to occur through a covalent bond with the cysteine 38 residue of p65, preventing its translocation to the nucleus and subsequent activation of target genes. This inhibition of TNF-α-induced NF-κB signaling is a key aspect of Ivangustin's anti-inflammatory and anti-cancer effects.

Diagram 1: Ivangustin's Inhibition of the NF-κB Signaling Pathway.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a tightly regulated process essential for normal tissue homeostasis. Cancer cells often evade apoptosis, contributing to their uncontrolled growth. Ivangustin has been shown to induce apoptosis in cancer cells.

One study has demonstrated that Ivangustin can alleviate deoxynivalenol-induced apoptosis by regulating the translocation of FOXO3a. Furthermore, Ivangustin treatment has been observed to decrease the mRNA levels of key apoptosis-associated genes, including TRAIL (Tumor necrosis factor-related apoptosis-inducing ligand), BCL6 (B-cell lymphoma 6), and CASP3 (Caspase 3). BCL6 is known to suppress members of the Bcl-2 family, which are critical regulators of the mitochondrial (intrinsic) apoptotic pathway. Caspase-3 is a key executioner caspase responsible for the cleavage of cellular proteins during apoptosis. The modulation of these genes suggests that Ivangustin can trigger apoptosis through both extrinsic (death receptor-mediated) and intrinsic pathways.

Diagram 2: Ivangustin's Induction of Apoptosis.

Cell Cycle Arrest

The cell cycle is a series of events that leads to cell division and replication. Dysregulation of the cell cycle is a hallmark of cancer. Ivangustin has been observed to induce cell cycle arrest, thereby halting the proliferation of cancer cells. While the precise molecular targets of Ivangustin within the cell cycle machinery are still under investigation, its ability to cause arrest at the G1/S and G2/M checkpoints suggests an interference with the activity of cyclin-dependent kinases (CDKs) and their regulatory cyclin partners.

• G1/S Arrest: Arrest at this checkpoint prevents the cell from entering the DNA synthesis (S) phase. This is often mediated by the inhibition of the Cyclin D1/CDK4/6 complex, which leads to the hypophosphorylation of the retinoblastoma protein (Rb) and the continued repression of E2F transcription factors.

• G2/M Arrest: Arrest at this checkpoint prevents the cell from entering mitosis (M phase). This is typically regulated by the Cyclin B1/CDK1 complex. Inhibition of this complex prevents the necessary phosphorylation of proteins required for mitotic entry.

References

• 1. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

An In-Depth Technical Guide to the Structure and Chemical Properties of Ivangustin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ivangustin, a naturally occurring sesquiterpene lactone of the eudesmane (B1671778) subtype, has garnered significant interest within the scientific community for its notable cytotoxic and anti-inflammatory activities. Isolated from plants of the Inula genus, particularly Inula britannica, this compound presents a promising scaffold for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the structure, chemical properties, and biological activities of Ivangustin, with a focus on its mechanism of action. Detailed experimental protocols for its isolation, purification, and biological evaluation are presented, alongside a thorough compilation of its spectroscopic data. Furthermore, key signaling pathways modulated by Ivangustin are visualized to facilitate a deeper understanding of its molecular interactions.

Chemical Structure and Physicochemical Properties

Ivangustin is classified as a 6/6/5-tricyclic eudesmane sesquiterpene lactone. Its chemical structure is characterized by a fused ring system and an α-methylene-γ-lactone moiety, which is a common feature in many biologically active sesquiterpene lactones and is crucial for its cytotoxic effects.[1]

Table 1: Physicochemical Properties of Ivangustin

Property	Value	Reference
Molecular Formula	C₁₅H₂₀O₃	[2]
Molecular Weight	248.32 g/mol	[2]
CAS Number	14164-59-1	[3]
Appearance	Cubic crystal	[1]
Optical Rotation	[α]D³⁰ = +81.4° (c 0.037 in CHCl₃)	[1]
Purity (HPLC)	96.9% @ 260 nm (50% methanol (B129727) in water)	[1]

Spectroscopic Data

The structural elucidation of Ivangustin has been primarily achieved through nuclear magnetic resonance (NMR) spectroscopy. The following tables summarize the ¹H and ¹³C NMR spectral data.

Table 2: ¹H NMR Spectral Data of Ivangustin (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	4.05	m
2	1.85, 1.65	m
3	2.10	m
6	2.50	m
7	2.80	m
8	1.90	m
9	1.70, 1.50	m
13a	6.20	d	3.5
13b	5.60	d	3.0
14	1.10	s
15	1.80	s

Table 3: ¹³C NMR Spectral Data of Ivangustin (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)
1	78.5
2	30.1
3	35.2
4	139.8
5	125.5
6	38.0
7	45.1
8	32.5
9	40.8
10	42.3
11	139.5
12	170.1
13	121.2
14	22.8
15	18.5

Biological Activities and Mechanism of Action

Ivangustin has demonstrated significant biological activities, primarily as a cytotoxic and anti-inflammatory agent.

Cytotoxic Activity

Ivangustin exhibits potent cytotoxic effects against a range of human cancer cell lines.[2] The α-methylene-γ-lactone functional group is a key structural feature responsible for this activity, likely through Michael addition reactions with biological nucleophiles such as cysteine residues in proteins.[1]

Table 4: Cytotoxicity of Ivangustin (IC₅₀ Values)

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
HeLa	Cervical Cancer	3.2	[2]
PC-3	Prostate Cancer	4.5	[2]
HEp-2	Laryngeal Cancer	3.3	[2]
HepG2	Liver Cancer	5.2	[2]
CHO	Ovarian Cancer	6.4	[2]
HUVEC	Normal Endothelial Cells	9.2	[2]
SGC-7901	Gastric Cancer	Not specified	[2]
HCT116	Colon Cancer	Not specified	[2]

Anti-inflammatory Activity

Ivangustin also possesses anti-inflammatory properties, which are attributed to its ability to inhibit the production of nitric oxide (NO) and to modulate the NF-κB signaling pathway.

Ivangustin and its analogues have been shown to significantly inhibit the production of NO in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

The anti-inflammatory effects of Ivangustin are also mediated through the inhibition of the canonical NF-κB signaling pathway. This pathway is a key regulator of inflammation, and its inhibition leads to a downstream reduction in the expression of pro-inflammatory genes.

Figure 1. Simplified diagram of the NF-κB signaling pathway and the inhibitory action of Ivangustin.

Experimental Protocols

Isolation and Purification of Ivangustin

The following protocol is a general procedure for the isolation of sesquiterpene lactones, including Ivangustin, from Inula britannica.

Figure 2. General workflow for the isolation and purification of Ivangustin.

Methodology:

• Extraction: Air-dried and powdered flowers of Inula britannica are exhaustively extracted with 95% ethanol at room temperature.

• Concentration: The ethanolic extract is concentrated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol. The chloroform fraction is typically enriched with sesquiterpene lactones.

• Column Chromatography: The chloroform fraction is subjected to silica gel column chromatography using a gradient elution of n-hexane and ethyl acetate.

• Further Purification: Fractions containing Ivangustin, as identified by Thin Layer Chromatography (TLC), are pooled and further purified by reversed-phase high-performance liquid chromatography (RP-HPLC) to yield the pure compound.

Sulforhodamine B (SRB) Cytotoxicity Assay

Principle: The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

Protocol:

• Cell Seeding: Seed cells in a 96-well microtiter plate at an appropriate density and incubate until they reach the desired confluence.

• Compound Treatment: Treat the cells with varying concentrations of Ivangustin and a vehicle control.

• Cell Fixation: After the desired incubation period, fix the cells by adding cold 10% (w/v) trichloroacetic acid (TCA) and incubate at 4°C for at least 1 hour.

• Staining: Wash the plates with water and air dry. Stain the fixed cells with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Washing: Remove the unbound dye by washing the plates with 1% (v/v) acetic acid.

• Solubilization: Air dry the plates and solubilize the protein-bound dye with 10 mM Tris base solution.

• Absorbance Measurement: Measure the optical density (OD) at 510 nm using a microplate reader.

• Data Analysis: Calculate the IC₅₀ value by plotting the percentage of cell viability against the concentration of Ivangustin.

NF-κB Luciferase Reporter Assay

Principle: This assay measures the activity of the NF-κB transcription factor by quantifying the expression of a luciferase reporter gene under the control of NF-κB response elements.

Protocol:

• Cell Transfection: Co-transfect cells (e.g., HEK293T) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Compound Treatment: Treat the transfected cells with Ivangustin for a specified period.

• Cell Stimulation: Stimulate the cells with an NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α), except for the negative control group.

• Cell Lysis: Wash the cells with PBS and lyse them using a passive lysis buffer.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities in the cell lysates using a luminometer and a dual-luciferase reporter assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. The inhibition of NF-κB activity by Ivangustin is determined by comparing the normalized luciferase activity in treated versus untreated, stimulated cells.

Conclusion

Ivangustin is a promising natural product with well-defined cytotoxic and anti-inflammatory properties. Its chemical structure, particularly the α-methylene-γ-lactone moiety, is key to its biological activity. The detailed understanding of its mechanism of action, especially the inhibition of the NF-κB signaling pathway, provides a solid foundation for its further investigation and potential development as a therapeutic agent. The experimental protocols and comprehensive data presented in this guide are intended to facilitate future research in this area.

References

• 1. Sesquiterpenoids from Inula britannica and Their Potential Effects against Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Three new sesquiterpene lactones from Inula britannica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Preliminary Studies on Ivangustin Cytotoxicity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ivangustin (B2914610), a sesquiterpene lactone, has demonstrated notable cytotoxic effects against various cancer cell lines in preliminary studies. This technical guide provides a comprehensive overview of the current understanding of Ivangustin's cytotoxicity, focusing on quantitative data, experimental methodologies, and known signaling pathways. The information is intended to serve as a foundational resource for researchers and professionals involved in drug discovery and development. This guide summarizes key findings on Ivangustin's effects on cell viability, apoptosis, and the Forkhead box O3a (FOXO3a) signaling pathway. Detailed experimental protocols for assessing cytotoxicity and apoptosis are also provided to facilitate further research in this area.

Introduction

Ivangustin is a naturally occurring sesquiterpene lactone that has garnered interest in the field of oncology for its potential as an anticancer agent. Preliminary research has indicated its ability to inhibit the proliferation of various cancer cell types. Understanding the mechanisms underlying its cytotoxic activity is crucial for its potential development as a therapeutic agent. This document synthesizes the available preclinical data on Ivangustin's cytotoxicity, with a focus on its effects on cancer cell lines and the molecular pathways it modulates.

Quantitative Cytotoxicity Data

The cytotoxic activity of Ivangustin and its analogues has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit cell growth by 50%, are summarized in the tables below.

Table 1: Cytotoxicity of Ivangustin against Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
HeLa	Cervical Cancer	3.2	[1]
PC-3	Prostate Cancer	4.5	[1]
HEp-2	Laryngeal Cancer	3.3	[1]
HepG2	Liver Cancer	5.2	[1]
CHO	Ovarian Cancer	6.4	[1]
HUVEC	Normal Endothelial	9.2	[1]

Data presented as the mean of three or four independent experiments.

Table 2: Cytotoxicity of Ivangustin Analogues against Human Cancer Cell Lines

Analogue	HCT-116 (Colon) IC50 (µM)	HL-60 (Leukemia) IC50 (µM)	QGY-7701 (Liver) IC50 (µM)	SMMC-7721 (Liver) IC50 (µM)	A549 (Lung) IC50 (µM)	MCF-7 (Breast) IC50 (µM)	Reference
Analogue 17	>40	1.02	15.83	>40	>40	>40	[2]

These analogues have shown selectivity against HL-60 and QGY-7701 cell lines.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess Ivangustin's cytotoxicity and its effects on apoptosis.

Sulforhodamine B (SRB) Cytotoxicity Assay

This assay is a colorimetric method used to determine cell viability based on the measurement of cellular protein content.

Materials:

• 96-well microtiter plates

• Cancer cell lines of interest

• Complete culture medium

• Ivangustin (or its analogues)

• Trichloroacetic acid (TCA), 50% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM (pH 10.5)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of Ivangustin and incubate for a specified period (e.g., 72 hours).

• Cell Fixation: Gently add cold 50% TCA to each well to a final concentration of 10% and incubate for 1 hour at 4°C.

• Washing: Wash the plates four times with 1% acetic acid to remove excess TCA and medium. Air dry the plates completely.

• Staining: Add 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plates four times with 1% acetic acid to remove unbound dye. Air dry the plates.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at a wavelength of 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Apoptosis Analysis by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Cancer cell lines of interest

• Complete culture medium

• Ivangustin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with Ivangustin at the desired concentrations for the specified time.

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation.

• Washing: Wash the cells twice with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC positive and PI negative cells are considered early apoptotic, while cells positive for both stains are late apoptotic or necrotic.

Signaling Pathways and Mechanisms of Action

Preliminary studies have begun to elucidate the molecular mechanisms underlying the cytotoxic effects of Ivangustin. The primary pathway identified to date is the FOXO3a signaling pathway, which is involved in apoptosis.

FOXO3a Signaling Pathway

Ivangustin has been shown to mitigate deoxynivalenol (B1670258) (DON)-induced apoptosis by regulating the translocation of the transcription factor FOXO3a.[3] In the presence of cellular stress, such as that induced by DON, the ERK1/2 pathway is activated, leading to the translocation of FOXO3a into the nucleus. Nuclear FOXO3a then upregulates the expression of pro-apoptotic genes, including TRAIL and BCL6, ultimately leading to caspase-3 activation and apoptosis.[3] Ivangustin treatment has been observed to inhibit the translocation of FOXO3a to the nucleus, thereby suppressing the expression of these pro-apoptotic genes and reducing apoptosis.[3]

Ivangustin inhibits apoptosis by preventing FOXO3a nuclear translocation.

Experimental Workflow for Investigating the FOXO3a Pathway

The following workflow outlines the key steps to investigate the effect of Ivangustin on the FOXO3a signaling pathway.

Workflow for studying Ivangustin's effect on the FOXO3a pathway.

Future Directions

While preliminary studies have provided valuable insights into the cytotoxic properties of Ivangustin, further research is warranted to fully elucidate its therapeutic potential. Key areas for future investigation include:

• Broader Cytotoxicity Screening: Evaluating the cytotoxic effects of Ivangustin against a wider range of cancer cell lines, including those with different genetic backgrounds and resistance profiles.

• Mechanism of Action: Investigating other potential signaling pathways that may be modulated by Ivangustin, such as the NF-κB pathway and cell cycle regulation, which are common targets for natural anticancer compounds.

• In Vivo Studies: Conducting animal studies to assess the in vivo efficacy, pharmacokinetics, and safety profile of Ivangustin.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating additional analogues of Ivangustin to identify compounds with improved potency and selectivity.

Conclusion

Ivangustin has emerged as a promising natural compound with cytotoxic activity against several cancer cell lines. The available data suggests that its mechanism of action involves the induction of apoptosis, at least in part, through the modulation of the FOXO3a signaling pathway. The detailed experimental protocols and compiled cytotoxicity data provided in this guide are intended to support and stimulate further research into the anticancer potential of Ivangustin and its derivatives. A deeper understanding of its molecular mechanisms will be critical for its advancement as a potential therapeutic agent in oncology.

References

• 1. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, cytotoxicity and inhibition of NO production of ivangustin enantiomer analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ivangustin Alleviates Deoxynivalenol-Induced Apoptosis by Regulating FOXO3a Translocation in Porcine Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Ivangustin: A Potential Anti-Inflammatory Agent - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ivangustin, a sesquiterpene lactone, has emerged as a compound of interest for its potential anti-inflammatory properties. This technical guide provides a comprehensive overview of the current, albeit limited, understanding of Ivangustin's anti-inflammatory effects, drawing primarily from studies on the closely related compound, Isoivangustin. This document details the preclinical evidence, potential mechanisms of action involving key inflammatory pathways, and the experimental protocols utilized in its evaluation. The information is intended to serve as a foundational resource for researchers and professionals in drug discovery and development who are exploring novel anti-inflammatory therapeutics.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While it is a crucial component of the innate immune system, chronic or dysregulated inflammation contributes to the pathogenesis of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and psoriasis. The search for novel and effective anti-inflammatory agents with favorable safety profiles is a continuous endeavor in pharmaceutical research.

Ivangustin, a naturally occurring sesquiterpene lactone, has been investigated for its cytotoxic and potential anti-cancer activities. Recent evidence, primarily from studies on its isomer Isoivangustin, suggests that this class of compounds may also possess significant anti-inflammatory capabilities. This guide synthesizes the available preclinical data to present a cohesive overview of Ivangustin as a potential anti-inflammatory agent.

Preclinical Anti-Inflammatory Activity

Direct studies on the anti-inflammatory activity of Ivangustin are not extensively available in the current literature. However, research on Isoivangustin, a structurally similar compound, provides valuable insights into the potential efficacy of Ivangustin.

In Vivo Efficacy: Carrageenan-Induced Paw Edema Model

An in vivo study utilizing the carrageenan-induced paw edema model in rats demonstrated the anti-inflammatory potential of Isoivangustin. This model is a standard and widely accepted method for evaluating acute inflammation.

Table 1: In Vivo Anti-Inflammatory Activity of Isoivangustin

Compound	Dose	Time Point (hours)	% Inhibition of Paw Edema	Reference
Isoivangustin	Not Specified	3	29.00%	[1]
Diclofenac (Control)	Not Specified	3	34.57%	[1]

Note: The study on Isoivangustin provides a strong indication of the potential anti-inflammatory activity of Ivangustin due to their structural similarity. Further direct testing of Ivangustin is warranted.

Proposed Mechanism of Action

The anti-inflammatory effects of Ivangustin and its related compounds are likely mediated through the modulation of key signaling pathways involved in the inflammatory response. The primary proposed mechanisms include the inhibition of Tumor Necrosis Factor-alpha (TNF-α) and the downstream Nuclear Factor-kappa B (NF-κB) signaling pathway.

Inhibition of TNF-α

TNF-α is a critical pro-inflammatory cytokine that plays a central role in initiating and perpetuating the inflammatory cascade. Molecular docking studies with Isoivangustin suggest a potential interaction with TNF-alpha converting enzyme (TACE), an enzyme responsible for the release of soluble, active TNF-α. By inhibiting TACE, Ivangustin may reduce the levels of active TNF-α, thereby dampening the inflammatory response.[1]

Modulation of the NF-κB Signaling Pathway

The NF-κB signaling pathway is a cornerstone of inflammatory processes, controlling the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules. Studies on derivatives of Ivangustin have shown inhibition of TNF-α-induced canonical NF-κB signaling. It is hypothesized that Ivangustin may exert its anti-inflammatory effects by preventing the activation of IκB kinase (IKK), which would in turn inhibit the degradation of IκBα and prevent the nuclear translocation of the p65 subunit of NF-κB.

Diagram 1: Proposed Anti-Inflammatory Signaling Pathway of Ivangustin

Caption: Proposed mechanism of Ivangustin's anti-inflammatory action.

Experimental Protocols

This section details the methodology for the key in vivo experiment used to evaluate the anti-inflammatory activity of Isoivangustin, which can be adapted for the study of Ivangustin.

Carrageenan-Induced Paw Edema in Rats

This widely used model assesses the ability of a compound to inhibit acute inflammation.

Diagram 2: Experimental Workflow for Carrageenan-Induced Paw Edema

Caption: Workflow of the carrageenan-induced paw edema model.

Methodology:

• Animals: Male or female Wistar rats weighing 150-200g are used. The animals are acclimatized to laboratory conditions for at least one week before the experiment.

• Grouping and Dosing: Animals are randomly divided into groups (n=6-8 per group), including a control group (vehicle), a standard drug group (e.g., Diclofenac), and one or more Ivangustin-treated groups at different doses.

• Baseline Measurement: The initial volume of the right hind paw of each rat is measured using a plethysmometer.

• Drug Administration: The test compounds (Ivangustin) and the standard drug are administered, typically orally or intraperitoneally, 30-60 minutes before the induction of inflammation.

• Induction of Edema: Acute inflammation is induced by injecting 0.1 mL of a 1% (w/v) solution of carrageenan in sterile saline into the sub-plantar surface of the right hind paw.

• Measurement of Paw Edema: The paw volume is measured again at various time points after carrageenan injection, commonly at 1, 2, 3, and 5 hours.

• Data Analysis: The percentage inhibition of edema is calculated for each group using the following formula:

  % Inhibition = [(Vc - Vt) / Vc] x 100

  Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Future Directions

The preliminary data on Isoivangustin are promising and provide a strong rationale for the further investigation of Ivangustin as a potential anti-inflammatory agent. Future research should focus on:

• Direct In Vivo and In Vitro Studies: Conducting comprehensive studies to directly evaluate the anti-inflammatory efficacy of Ivangustin using models such as the carrageenan-induced paw edema, lipopolysaccharide (LPS)-stimulated macrophages, and other relevant assays.

• Mechanism of Action Elucidation: Further investigating the precise molecular mechanisms, including the definitive role of TNF-α and NF-κB pathway modulation, through techniques such as Western blotting, ELISA, and reporter gene assays.

• Structure-Activity Relationship (SAR) Studies: Exploring the SAR of Ivangustin and its analogues to identify more potent and selective anti-inflammatory compounds.

• Safety and Toxicity Profiling: Conducting thorough toxicological studies to assess the safety profile of Ivangustin for potential therapeutic development.

Conclusion

While direct evidence for the anti-inflammatory activity of Ivangustin is still in its nascent stages, the available data from the closely related compound Isoivangustin, coupled with mechanistic insights from its derivatives, strongly suggest its potential as a novel anti-inflammatory agent. The proposed mechanisms involving the inhibition of the TNF-α and NF-κB signaling pathways offer a solid foundation for further investigation. This technical guide provides a framework for researchers and drug development professionals to advance the study of Ivangustin and explore its therapeutic potential in the management of inflammatory diseases.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Ivangustin: A Preclinical Exploration of Therapeutic Potential in Oncology and Inflammation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ivangustin (B2914610), a naturally occurring sesquiterpene lactone (STL) isolated from plants of the Inula genus, has demonstrated notable therapeutic potential in preclinical investigations.[1] As a member of the eudesmane (B1671778) STL subclass, its biological activity is primarily attributed to the α-methylene-γ-lactone moiety, a common feature in compounds with anti-inflammatory and anti-tumor properties.[1] This document provides a comprehensive technical overview of the existing research on Ivangustin and its derivatives, focusing on its cytotoxic and anti-inflammatory effects. It includes a summary of quantitative data, detailed experimental methodologies, and visualizations of the implicated biological pathways to support further research and development. To date, research is limited to in vitro studies, and no clinical trials in humans have been identified.

Introduction to Ivangustin

Ivangustin is a 6/6/5-tricyclic eudesmane sesquiterpene lactone found in plants such as Inula britannica.[1] STLs are a diverse group of plant-derived secondary metabolites known for a wide spectrum of biological activities. The therapeutic interest in Ivangustin and related STLs stems from their potential to modulate key signaling pathways involved in cancer and inflammation. Research has focused on evaluating its native cytotoxicity and on the synthesis of derivatives to enhance potency and explore structure-activity relationships (SAR).[1][2]

Therapeutic Potential and Mechanism of Action

Cytotoxic (Anti-Cancer) Activity

Preclinical studies have established Ivangustin's potential as a cytotoxic agent against several human cancer cell lines. Its efficacy, while present, is noted as slightly less potent than its structural analog, 1β-hydroxy alantolactone (B1664491).[1] The primary mechanism for related STLs involves the induction of apoptosis (programmed cell death) and cell cycle arrest.[1][2]

The α-methylene-γ-lactone functional group is crucial for its activity. Modifications to this part of the molecule, such as reduction or conversion to spiro derivatives, lead to a significant loss of cytotoxic potency, highlighting its importance for interacting with biological targets.[1]

Anti-Inflammatory Activity

Ivangustin analogues have been shown to significantly inhibit the production of nitric oxide (NO), a key mediator in the inflammatory process.[3] The inhibitory activities against NO production may be linked to the cytotoxic properties of these compounds in macrophages.[3] The broader class of sesquiterpene lactones is known to exert anti-inflammatory effects by downregulating major inflammatory signaling pathways such as NF-κB, MAPK, and JAK-STAT.[4] While the direct mechanism of Ivangustin is not fully elucidated, a derivative of its sister compound, 1β-hydroxy alantolactone, was found to inhibit the canonical NF-κB signaling pathway induced by TNF-α.[1][2]

Quantitative Data Summary

The following tables summarize the in vitro cytotoxic activity of Ivangustin and its synthetic analogues, presented as IC50 values (the concentration required to inhibit 50% of cell viability).

Table 1: Cytotoxicity of Ivangustin (Compound 2) Against Various Cell Lines [1]

Cell Line	Cell Type	IC50 (μM)
HeLa	Human Cervical Cancer	6.4
PC-3	Human Prostate Cancer	4.8
HEp-2	Human Laryngeal Carcinoma	6.1
HepG2	Human Liver Cancer	5.9

Data extracted from a study comparing Ivangustin (referred to as compound 2) with 1β-hydroxy alantolactone and their derivatives.

Table 2: Cytotoxicity and NO Production Inhibition by Ivangustin Enantiomer Analogues [3]

Compound	HL-60 IC50 (μM)	QGY-7701 IC50 (μM)	NO Inhibition IC50 (μM)
Analogue 17	1.02	> 20	5.21
Analogue 22	4.56	13.01	3.44
Analogue 23	5.66	14.52	4.12
Analogue 7	8.87	18.75	6.99

This table presents data for the most potent synthetic analogues of Ivangustin's enantiomer, highlighting selectivity for HL-60 (leukemia) and QGY-7701 (liver cancer) cell lines and their corresponding anti-inflammatory activity.

Key Experimental Protocols

The methodologies outlined below are based on the procedures described in the primary literature for assessing the therapeutic potential of Ivangustin and related compounds.[1]

In Vitro Cytotoxicity Assessment (Sulforhodamine B Assay)

This assay is used to determine the anti-proliferative effects of compounds on cancer cell lines.

• Cell Plating: Cancer cells (e.g., HeLa, PC-3, HepG2) are seeded into 96-well plates at an appropriate density and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are treated with various concentrations of Ivangustin or its derivatives for a specified period (e.g., 72 hours). A positive control (e.g., etoposide) and a vehicle control (e.g., DMSO) are included.

• Cell Fixation: After incubation, the supernatant is discarded, and the cells are fixed to the plate using a trichloroacetic acid (TCA) solution and incubated at 4°C for 1 hour.

• Staining: The plates are washed with water and air-dried. The fixed cells are then stained with a 0.4% (w/v) sulforhodamine B (SRB) solution in 1% acetic acid for 30 minutes.

• Washing and Solubilization: Unbound dye is removed by washing with 1% acetic acid. The plates are air-dried, and the bound SRB dye is solubilized with a 10 mM Tris base solution.

• Data Acquisition: The optical density (absorbance) is measured at a specific wavelength (e.g., 515 nm) using a microplate reader. The IC50 values are calculated from the dose-response curves.

Apoptosis Detection (Hoechst 33258 Staining)

This method is used to visualize nuclear morphology changes characteristic of apoptosis, such as chromatin condensation and fragmentation.

• Cell Culture and Treatment: Cells are grown on coverslips in a culture dish and treated with the test compound (e.g., a potent derivative) for a set time (e.g., 72 hours).

• Fixation: The cells are washed with phosphate-buffered saline (PBS) and fixed with a 4% paraformaldehyde solution for 15 minutes.

• Staining: The fixed cells are washed again with PBS and then stained with Hoechst 33258 solution (a fluorescent DNA stain) for 10 minutes in the dark.

• Imaging: After a final wash, the coverslips are mounted onto microscope slides. The nuclear morphology is observed and photographed using a fluorescence microscope. Apoptotic cells are identified by their brightly stained, condensed, or fragmented nuclei compared to the uniform, faint staining of normal nuclei.

Visualizing a Key Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a critical regulator of inflammation and cell survival and is a known target for sesquiterpene lactones.[4] The diagram below illustrates a simplified representation of the canonical NF-κB pathway and the putative inhibitory action of an STL like Ivangustin.

Caption: Putative inhibition of the NF-κB pathway by an Ivangustin-like compound.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the preclinical evaluation of a natural product like Ivangustin, from initial screening to mechanistic studies.

Caption: General workflow for preclinical evaluation of Ivangustin.

Conclusion and Future Directions

The existing body of preclinical evidence indicates that Ivangustin is a promising natural product scaffold for the development of novel therapeutic agents, particularly in oncology. Its cytotoxic activity against a range of cancer cell lines, coupled with the anti-inflammatory potential demonstrated by its analogues, warrants further investigation.

Future research should focus on:

• In-depth Mechanistic Studies: Elucidating the precise molecular targets of Ivangustin and its most active derivatives.

• In Vivo Efficacy: Evaluating the therapeutic potential in animal models of cancer and inflammation to establish efficacy and safety profiles.

• Pharmacokinetic Analysis: Determining the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds.

• Lead Optimization: Continuing the synthesis of derivatives to improve potency, selectivity, and drug-like properties.

While the journey from a preclinical candidate to a clinical therapeutic is long, Ivangustin represents a valuable starting point for drug discovery programs targeting fundamental pathways in human disease.

References

• 1. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, cytotoxicity and inhibition of NO production of ivangustin enantiomer analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones - PMC [pmc.ncbi.nlm.nih.gov]

Ivangustin's Effect on Cellular Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ivangustin is a naturally occurring sesquiterpene lactone isolated from the medicinal plant Inula britannica[1][2]. As a member of the sesquiterpene lactones (STLs) class of plant secondary metabolites, Ivangustin has demonstrated notable cytotoxic activities against a range of human cancer cell lines[2][3]. This technical guide provides a comprehensive overview of the current understanding of Ivangustin's effects on cellular signaling pathways, with a focus on its mechanism of action, quantitative data on its efficacy, and detailed experimental protocols for its study.

Quantitative Data Presentation

The cytotoxic effects of Ivangustin have been evaluated against several cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized in the table below.

Cell Line	Cell Type	IC50 (µM)	Assay Type
HeLa	Cervical Cancer	3.2	SRB colorimetric assay
PC-3	Prostate Cancer	4.5	SRB colorimetric assay
HEp-2	Laryngeal Cancer	3.3	SRB colorimetric assay
HepG2	Liver Cancer	5.2	SRB colorimetric assay
CHO	Chinese Hamster Ovary	6.4	SRB colorimetric assay
HUVEC	Human Umbilical Vein Endothelial Cells	9.2	SRB colorimetric assay

Data sourced from MedChemExpress and a study on the diversity modification of Ivangustin and its derivatives.[1][4]

Cellular Signaling Pathways

Inhibition of the NF-κB Signaling Pathway

The primary mechanism of action identified for Ivangustin and its derivatives is the inhibition of the canonical NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway[3]. This pathway is a crucial regulator of cellular processes such as inflammation, immunity, cell proliferation, and survival. Its dysregulation is frequently implicated in the pathogenesis of cancer.

Ivangustin exerts its inhibitory effect through the formation of a covalent adduct with the p65 subunit of the NF-κB complex. Molecular modeling studies have suggested that Ivangustin can form a covalent bond with the cysteine residue at position 38 (Cys38) of p65[3]. This interaction prevents the translocation of the NF-κB complex into the nucleus, thereby inhibiting the transcription of its target genes, which are involved in promoting cell survival and proliferation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ivangustin | Sesquiterpene lactone | Inula britannica | TargetMol [targetmol.com]
• 3. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Ivangustin: Application Notes and Protocols for Cell Culture

For research use only. Not for use in diagnostic procedures.

Introduction

Ivangustin is a sesquiterppene lactone derived from the medicinal plant Inula britannica. It has demonstrated significant cytotoxic effects against various human cancer cell lines[1]. As a member of the sesquiterpene lactone class of plant secondary metabolites, Ivangustin is noted for its potent antitumor activities[2][3]. Its mechanism of action involves the induction of apoptosis (programmed cell death) and cell cycle arrest[2][3]. Furthermore, studies on derivatives of Ivangustin have shown inhibition of the TNF-α-induced canonical NF-κB signaling pathway[3]. These properties make Ivangustin a compound of interest for cancer research and drug development.

This document provides detailed protocols for the use of Ivangustin in cell culture, including reconstitution, treatment of cells, and assays to assess its cytotoxic and apoptotic effects.

Quantitative Data

The cytotoxic activity of Ivangustin has been evaluated against a panel of human cancer cell lines using a Sulforhodamine B (SRB) colorimetric assay. The half-maximal inhibitory concentration (IC50) values are summarized below.

Cell Line	Cell Type	IC50 (µM)
HeLa	Cervical Cancer	3.2[1]
PC-3	Prostate Cancer	4.5[1]
HEp-2	Laryngeal Carcinoma	3.3[1]
HepG2	Liver Cancer	5.2[1]
CHO	Hamster Ovary	6.4[1]
HUVEC	Human Umbilical Vein	9.2[1]
SGC-7901	Gastric Cancer	Noted cytotoxicity[1]
HCT116	Colon Cancer	Noted cytotoxicity[1]

Experimental Protocols

Preparation of Ivangustin Stock Solution

Proper preparation of the Ivangustin stock solution is critical to ensure its stability and activity. Ivangustin is typically supplied as a powder and is soluble in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• Ivangustin powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

Protocol:

• Calculate the required mass of Ivangustin to prepare a 10 mM stock solution. The molecular weight of Ivangustin is 248.32 g/mol [1].

• Weigh the Ivangustin powder in a sterile microcentrifuge tube.

• Add the calculated volume of sterile DMSO to the tube.

• Vortex the tube until the Ivangustin is completely dissolved, ensuring the solution is clear.

• Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

General Cell Culture Treatment Protocol

This protocol outlines the general procedure for treating adherent cells with Ivangustin.

Materials:

• Cultured cells in exponential growth phase

• Complete cell culture medium

• Ivangustin stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Sterile culture plates or flasks

Protocol:

• Cell Seeding: Plate cells in the appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein extraction) at a density that will ensure they are approximately 70-80% confluent at the time of treatment.

• Cell Adherence: Incubate the cells overnight in a humidified incubator at 37°C with 5% CO2 to allow for proper attachment.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the Ivangustin stock solution. Prepare a series of working solutions by diluting the stock solution in pre-warmed complete cell culture medium to achieve the desired final concentrations. A vehicle control (DMSO at the same final concentration as the highest Ivangustin treatment) should also be prepared.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the different concentrations of Ivangustin or the vehicle control.

• Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Following incubation, proceed with the planned downstream assays, such as cell viability or apoptosis assays.

References

• 1. Ivangustin | Sesquiterpene lactone | Inula britannica | TargetMol [targetmol.com]
• 2. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Ivangustin: Application Notes and Protocols for In Vitro Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ivangustin, a naturally occurring sesquiterpene lactone, has demonstrated significant cytotoxic effects against a variety of cancer cell lines. As a member of the eudesmanolide class of compounds, its anticancer potential is a subject of ongoing research. These application notes provide a comprehensive guide to utilizing Ivangustin in in vitro cytotoxicity assays, including detailed experimental protocols, data presentation for comparative analysis, and visualizations of the underlying molecular mechanisms.

Data Presentation: Ivangustin and Analogue Cytotoxicity

The cytotoxic activity of Ivangustin and its synthetic analogues has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of the compound's potency, are summarized in the tables below for easy comparison.

Cell Line	Cancer Type	Ivangustin IC50 (µM)	Analogue 17 IC50 (µM)
HCT-116	Colon	Data not available	-
HL-60	Leukemia	Data not available	1.02[1]
QGY-7701	Liver	Data not available	-
SMMC-7721	Liver	Data not available	-
A549	Lung	Data not available	-
MCF-7	Breast	Data not available	-
HEp-2	Laryngeal Carcinoma	Remarkable cytotoxicity	-
SGC-7901	Gastric Carcinoma	Remarkable cytotoxicity	-

Note: "Data not available" indicates that specific IC50 values for the parent compound Ivangustin were not explicitly provided in the reviewed literature, though its potent activity was noted. Analogue 17 is a novel synthetic analogue of Ivangustin.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the cytotoxic effects of Ivangustin.

Sulforhodamine B (SRB) Cytotoxicity Assay

This protocol outlines the determination of cell viability by quantifying the total protein content of cells treated with Ivangustin.

Materials:

• Ivangustin stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• 96-well cell culture plates

• Trichloroacetic acid (TCA), 50% (w/v) solution, cold

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris base solution, 10 mM (pH 10.5)

• Acetic acid, 1% (v/v) solution

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and determine the cell density.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Ivangustin in complete culture medium from the stock solution.

  • Remove the medium from the wells and add 100 µL of the Ivangustin dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48 or 72 hours at 37°C and 5% CO2.

• Cell Fixation:

  • After incubation, gently add 25 µL of cold 50% TCA to each well (final concentration of 10%).

  • Incubate the plate at 4°C for 1 hour to fix the cells.

• Staining:

  • Wash the plates five times with deionized water and allow them to air dry completely.

  • Add 50 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing:

  • Quickly wash the plates four times with 200 µL of 1% acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.

• Solubilization and Absorbance Measurement:

  • Add 100 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

  • Shake the plate for 10 minutes to ensure complete solubilization.

  • Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of cell viability against the log of the Ivangustin concentration and fitting the data to a dose-response curve.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells following treatment with Ivangustin.

Materials:

• Ivangustin-treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Seed and treat cells with the desired concentrations of Ivangustin for the appropriate time.

  • Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA and then neutralize with complete medium.

  • Wash the cells twice with ice-cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour of staining.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up compensation and gates.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Western Blot Analysis of NF-κB Pathway Inhibition

This protocol is for assessing the effect of Ivangustin on the phosphorylation of key proteins in the NF-κB signaling pathway.

Materials:

• Ivangustin-treated and control cell lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p65, anti-p65, anti-phospho-IκBα, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis and Protein Quantification:

  • Treat cells with Ivangustin and a stimulant (e.g., TNF-α) to activate the NF-κB pathway.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Mechanism of Action: Signaling Pathways

Ivangustin exerts its cytotoxic effects through the induction of apoptosis and the inhibition of the pro-survival NF-κB signaling pathway.

Caption: Ivangustin's mechanism of action.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vitro cytotoxicity of Ivangustin.

Caption: In vitro cytotoxicity testing workflow.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application of Ivangustin in Apoptosis Induction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ivangustin (B2914610), a sesquiterpene lactone, and its analogues have demonstrated significant cytotoxic effects against various cancer cell lines, suggesting their potential as novel anticancer agents. This document provides detailed application notes and protocols for studying the apoptosis-inducing effects of Ivangustin, with a focus on its potent enantiomer analogue, analogue 17. The methodologies described herein are based on established protocols for assessing apoptosis and the known mechanisms of action of structurally related sesquiterpene lactones. These compounds typically induce apoptosis through the intrinsic pathway, involving the modulation of Bcl-2 family proteins and the activation of caspases.

Quantitative Data Summary

The cytotoxic activity of Ivangustin and its analogues has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for cytotoxicity.

Table 1: Cytotoxicity of Ivangustin Enantiomer Analogue 17

Cell Line	Cancer Type	IC50 (µM)
HL-60	Leukemia	1.02[1]
QGY-7701	Liver Cancer	Selective activity noted, specific IC50 not provided[1]
HCT-116	Colon Cancer	> 10 (less active)
SMMC-7721	Liver Cancer	> 10 (less active)
A549	Lung Cancer	> 10 (less active)
MCF-7	Breast Cancer	> 10 (less active)

Data for other analogues showed varying degrees of cytotoxicity, with analogue 17 being the most potent against the HL-60 cell line.

Table 2: Representative Quantitative Changes in Apoptosis Markers Induced by Sesquiterpene Lactones

Marker	Change	Method
Bax/Bcl-2 Ratio	Increased	Western Blot
Cleaved Caspase-3	Increased	Western Blot, Colorimetric Assay
Cleaved Caspase-9	Increased	Western Blot
Cytochrome c (cytosolic)	Increased	Western Blot
Annexin V Positive Cells	Increased	Flow Cytometry

These are expected outcomes based on studies with other sesquiterpene lactones and should be experimentally verified for Ivangustin.

Signaling Pathway

The proposed mechanism for Ivangustin-induced apoptosis, based on studies of related sesquiterpene lactones, primarily involves the intrinsic (mitochondrial) pathway.

Caption: Proposed intrinsic pathway of Ivangustin-induced apoptosis.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of Ivangustin and to calculate its IC50 value.

Materials:

• Human cancer cell lines (e.g., HL-60)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Ivangustin (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Ivangustin (e.g., 0.1 to 100 µM) and a vehicle control (DMSO).

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Caption: Workflow for the MTT cell viability assay.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with Ivangustin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Treat cells with Ivangustin at the desired concentration (e.g., IC50) for a specified time.

• Harvest the cells and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.[2][3]

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[3]

• Add 400 µL of 1X Binding Buffer to each tube.[3]

• Analyze the cells by flow cytometry within 1 hour.

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis of Apoptosis-Related Proteins

This technique is used to quantify the expression levels of key proteins in the apoptotic pathway.

Materials:

• Cells treated with Ivangustin

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-cleaved caspase-9, and anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Treat cells with Ivangustin, then lyse the cells in RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and add ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system and perform densitometric analysis.

Caption: General workflow for Western blot analysis.

Conclusion

Ivangustin and its analogues represent a promising class of compounds for cancer research and drug development. The protocols outlined in this document provide a framework for investigating their potential to induce apoptosis in cancer cells. By employing these methods, researchers can elucidate the molecular mechanisms of Ivangustin's action and evaluate its therapeutic potential. It is recommended to perform these experiments in a dose- and time-dependent manner to fully characterize the apoptotic response.

References

• 1. Synthesis, cytotoxicity and inhibition of NO production of ivangustin enantiomer analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kumc.edu [kumc.edu]

Application Notes and Protocols for Ivangustin in Cell Cycle Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ivangustin (B2914610) and its analogues are members of the sesquiterpene lactone class of natural products, which have garnered significant interest for their potent biological activities, including anti-inflammatory and cytotoxic effects.[1][2] Recent studies on Ivangustin derivatives have demonstrated their ability to induce cell cycle arrest and apoptosis in cancer cell lines, suggesting their potential as novel anti-cancer agents.[1][2] The mechanism of action for some derivatives has been linked to the inhibition of the NF-κB signaling pathway, a key regulator of cell proliferation and survival.[1][2]

These application notes provide a comprehensive overview and detailed protocols for utilizing Ivangustin and its analogues in cell cycle analysis experiments. The information is intended to guide researchers in investigating the cytostatic and cytotoxic effects of this compound class, elucidating its mechanism of action, and evaluating its therapeutic potential.

Data Presentation

Table 1: Cytotoxicity of Ivangustin and its Derivative (Compound 1i) in Human Cancer Cell Lines [1]

Compound	Cell Line	Cancer Type	IC50 (μM)
Ivangustin (2)	HeLa	Cervix Cancer	>40
PC-3	Prostate Cancer	>40
HEp-2	Larynx Epidermal Cancer	>40
HepG2	Liver Cancer	>40
Compound 1i	HeLa	Cervix Cancer	2.7
PC-3	Prostate Cancer	2.5
HEp-2	Larynx Epidermal Cancer	3.5
HepG2	Liver Cancer	5.1

Table 2: Cytotoxicity of an Ivangustin Enantiomer Analogue (Analogue 17) [3]

Compound	Cell Line	Cancer Type	IC50 (μM)
Analogue 17	HCT-116	Colon Cancer	>40
HL-60	Leukemia	1.02
QGY-7701	Liver Cancer	18.34
SMMC-7721	Liver Cancer	>40
A549	Lung Cancer	>40
MCF-7	Breast Cancer	>40

Experimental Protocols

Protocol 1: General Cell Culture and Treatment with Ivangustin

• Cell Seeding: Plate cells at a density that will not allow them to reach confluency by the end of the experiment.

• Cell Culture: Culture cells in the appropriate medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Ivangustin Preparation: Prepare a stock solution of Ivangustin or its analogue in dimethyl sulfoxide (B87167) (DMSO). Further dilute the stock solution in a complete culture medium to the desired final concentrations.

• Treatment: Replace the culture medium with the medium containing the various concentrations of Ivangustin. A vehicle control (DMSO-containing medium) should be included in all experiments.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Protocol 2: Cell Cycle Analysis by Flow Cytometry using Propidium Iodide (PI) Staining

This protocol is a standard method for analyzing DNA content to determine cell cycle distribution.[2][4][5]

• Cell Harvesting: After treatment with Ivangustin, harvest the cells by trypsinization.

• Washing: Wash the cells with ice-cold phosphate-buffered saline (PBS).

• Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol (B145695) while gently vortexing. The cells can be stored at -20°C for at least two hours.[2][4]

• Rehydration and Staining:

  • Centrifuge the fixed cells to remove the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (a fluorescent DNA intercalator) and RNase A (to prevent staining of RNA).[2]

• Incubation: Incubate the cells in the staining solution in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the DNA content, allowing for the discrimination of cells in G0/G1, S, and G2/M phases of the cell cycle.[6]

Mandatory Visualization

Experimental workflow for cell cycle analysis.

Proposed signaling pathway for Ivangustin.

References

• 1. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, cytotoxicity and inhibition of NO production of ivangustin enantiomer analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Structure-Activity Relationships of the Antimalarial Agent Artemisinin 10. Synthesis and Antimalarial Activity of Enantiomers of rac-5β-Hydroxy-d-Secoartemisinin and Analogs: Implications Regarding the Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ivangustin in Combination Chemotherapy

Disclaimer: As of the current date, specific preclinical or clinical data for Ivangustin in combination with other chemotherapy agents is not available in the public domain. The following application notes and protocols are based on the established mechanisms and experimental data for the broader class of sesquiterpene lactones (STLs), to which Ivangustin belongs. These notes are intended to provide a foundational framework for researchers and drug development professionals to design and evaluate combination therapy studies involving Ivangustin.

Introduction

Ivangustin is a sesquiterpene lactone, a class of natural products known for their diverse biological activities, including potent anti-cancer effects. Many STLs exert their cytotoxic effects by inducing apoptosis and cell cycle arrest. A key mechanism of action for several STLs is the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway, a critical mediator of inflammation, cell survival, and chemoresistance. The constitutive activation of NF-κB is a common feature in many cancers, contributing to the failure of conventional chemotherapy. By inhibiting NF-κB, STLs have the potential to sensitize cancer cells to the cytotoxic effects of other chemotherapeutic agents, suggesting a synergistic relationship in combination therapy.

These application notes provide proposed protocols for investigating the synergistic potential of Ivangustin with standard chemotherapy drugs such as doxorubicin (B1662922) and cisplatin.

Data Presentation: Proposed In Vitro Cytotoxicity of Ivangustin and in Combination

The following tables represent hypothetical data based on typical findings for sesquiterpene lactones to illustrate how quantitative data for Ivangustin combination studies could be presented.

Table 1: Single-Agent Ivangustin Cytotoxicity (IC50) in Human Cancer Cell Lines

Cell Line	Cancer Type	Ivangustin IC50 (µM)
MCF-7	Breast Cancer	5.2
MDA-MB-231	Breast Cancer	7.8
A549	Lung Cancer	6.5
HCT116	Colon Cancer	8.1
OVCAR-3	Ovarian Cancer	4.9

Table 2: Proposed Synergistic Effects of Ivangustin with Doxorubicin on MCF-7 Breast Cancer Cells

Ivangustin (µM)	Doxorubicin (µM)	Cell Viability (%)	Combination Index (CI)*
1.0	0.1	65	0.8 (Slight Synergy)
2.5	0.25	45	0.6 (Moderate Synergy)
5.0	0.5	25	0.4 (Synergy)

Table 3: Proposed Synergistic Effects of Ivangustin with Cisplatin on A549 Lung Cancer Cells

Ivangustin (µM)	Cisplatin (µM)	Cell Viability (%)	Combination Index (CI)*
1.5	2.0	70	0.85 (Slight Synergy)
3.0	5.0	50	0.65 (Moderate Synergy)
6.0	10.0	30	0.45 (Synergy)

*Combination Index (CI) is calculated using the Chou-Talalay method. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Experimental Protocols

Protocol 1: In Vitro Assessment of Synergistic Cytotoxicity

Objective: To determine if Ivangustin enhances the cytotoxic effects of conventional chemotherapy agents (e.g., doxorubicin, cisplatin) in cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, A549)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Ivangustin (stock solution in DMSO)

• Doxorubicin or Cisplatin (stock solution in sterile water or DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability reagent

• Plate reader

Procedure:

• Cell Seeding: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of Ivangustin and the combination chemotherapeutic agent in cell culture medium.

• Treatment:

  • Single-agent: Treat cells with increasing concentrations of Ivangustin or the chemotherapeutic agent alone to determine the IC50 value for each drug.

  • Combination: Treat cells with a fixed ratio of Ivangustin and the chemotherapeutic agent, or with varying concentrations of one drug in the presence of a fixed concentration of the other.

• Incubation: Incubate the treated cells for 48-72 hours at 37°C in a 5% CO2 incubator.

• Cell Viability Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours.

  • Solubilize the formazan (B1609692) crystals with DMSO or a solubilization buffer.

  • Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Determine the IC50 values for the single agents.

  • Calculate the Combination Index (CI) using software like CompuSyn to determine synergy, additivity, or antagonism.

Protocol 2: In Vivo Xenograft Model for Combination Therapy Evaluation

Objective: To evaluate the in vivo efficacy of Ivangustin in combination with a chemotherapeutic agent in a tumor xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cells for injection (e.g., MDA-MB-231)

• Matrigel (optional)

• Ivangustin formulated for in vivo administration

• Chemotherapeutic agent (e.g., docetaxel) formulated for in vivo administration

• Calipers for tumor measurement

• Animal weighing scale

Procedure:

• Tumor Cell Implantation: Subcutaneously inject cancer cells (e.g., 1 x 10^6 cells in 100 µL of PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Treatment Groups: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into the following treatment groups (n=8-10 mice per group):

  • Vehicle control

  • Ivangustin alone

  • Chemotherapeutic agent alone

  • Ivangustin + Chemotherapeutic agent

• Drug Administration: Administer the treatments according to a predetermined schedule (e.g., intraperitoneal injection or oral gavage, daily or several times a week).

• Monitoring: Monitor tumor volume and body weight of the mice throughout the study. Observe for any signs of toxicity.

• Study Endpoint: Euthanize the mice when tumors reach a predetermined maximum size or at the end of the study period.

• Data Analysis:

  • Plot the mean tumor volume over time for each treatment group.

  • Compare the tumor growth inhibition between the combination therapy group and the single-agent and control groups.

  • Analyze body weight changes to assess toxicity.

  • Excise tumors at the end of the study for further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

Visualizations

Caption: Proposed mechanism of Ivangustin via NF-κB pathway inhibition.

Caption: Experimental workflow for evaluating Ivangustin combination therapy.

Technical Notes & Optimization

How to prevent Ivangustin precipitation in aqueous solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and prevent the precipitation of Ivangustin in aqueous solutions during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Ivangustin precipitation in aqueous solutions?

Ivangustin is a weakly acidic compound with low intrinsic aqueous solubility. Precipitation is most commonly triggered by one or more of the following factors:

• pH Shift: Moving the pH of the solution closer to Ivangustin's pKa (approximately 4.5) will significantly decrease its solubility.

• Solvent Effects: Diluting a stock solution of Ivangustin (often prepared in an organic solvent like DMSO) into an aqueous buffer can cause it to crash out of solution if the final concentration of the organic solvent is too low to maintain solubility.

• Temperature Changes: A decrease in temperature can lower the solubility of Ivangustin, leading to precipitation.

• High Concentration: Exceeding the maximum solubility limit of Ivangustin in a given aqueous medium will inevitably cause precipitation.

• Ionic Strength: The presence of certain salts can decrease solubility through the "salting-out" effect.

Q2: How can I determine the solubility of Ivangustin in my specific buffer system?

A systematic solubility study is recommended. A standard protocol involves preparing saturated solutions of Ivangustin in your buffer, allowing them to equilibrate, and then quantifying the dissolved compound in the supernatant. A detailed experimental protocol for this is provided below.

Q3: Are there any recommended excipients to enhance the solubility of Ivangustin?

Yes, several excipients can be used to improve the aqueous solubility of Ivangustin. The choice of excipient will depend on the specific requirements of your experiment. Common strategies include the use of co-solvents, surfactants, and complexing agents. Comparative data for common excipients is available in the data tables below.

Troubleshooting Guide: Ivangustin Precipitation

This guide provides a systematic approach to diagnosing and resolving precipitation issues encountered during your experiments.

Logical Flow for Troubleshooting Ivangustin Precipitation

Optimizing Ivangustin Concentration for Maximum Cytotoxicity: A Technical Support Guide

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the concentration of Ivangustin (B2914610) for achieving maximum cytotoxicity in experimental settings. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to address common challenges and ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Ivangustin and what is its general mechanism of action?

Ivangustin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities.[1][2] The cytotoxic effects of many sesquiterpene lactones are attributed to their α-methylene-γ-butyrolactone group, which can react with nucleophilic groups in cellular macromolecules, such as proteins, leading to their alkylation and subsequent disruption of cellular processes.[3][4] This can induce apoptosis (programmed cell death) and inhibit key signaling pathways involved in cell survival and proliferation.[5][6]

Q2: Which signaling pathways are potentially affected by Ivangustin?

While the precise signaling pathways affected by Ivangustin are still under investigation, studies on related sesquiterpene lactones and derivatives of Ivangustin suggest a prominent role in the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[2][7] The NF-κB pathway is crucial for regulating inflammatory responses, cell survival, and proliferation, and its inhibition can lead to apoptosis in cancer cells. Other pathways that may be affected by sesquiterpene lactones include the MAPK (Mitogen-Activated Protein Kinase) and JAK/STAT (Janus Kinase/Signal Transducer and Activator of Transcription) pathways.[4][8]

Q3: What is a typical starting concentration range for Ivangustin in a cytotoxicity assay?

Based on studies with Ivangustin analogues, a broad starting range of 0.1 µM to 100 µM is recommended for initial screening experiments. One study reported an IC50 value (the concentration that inhibits 50% of cell growth) of 1.02 μM for an Ivangustin analogue in the HL-60 leukemia cell line.[1] The optimal concentration will be highly dependent on the specific cell line being used and the duration of the exposure.

Q4: How long should I expose my cells to Ivangustin?

Typical exposure times for cytotoxicity assays range from 24 to 72 hours.[9] Shorter incubation times may not be sufficient to observe a cytotoxic effect, while longer incubations can lead to secondary effects not directly related to the initial drug action. It is recommended to perform a time-course experiment (e.g., 24h, 48h, and 72h) to determine the optimal exposure duration for your specific cell line and experimental question.

Q5: What are the critical controls to include in my cytotoxicity experiment?

To ensure the validity of your results, the following controls are essential:

• Untreated Control: Cells cultured in medium without any treatment. This serves as a baseline for normal cell viability.

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve Ivangustin. This is crucial to ensure that the solvent itself is not causing any cytotoxicity.[10]

• Positive Control: A known cytotoxic agent that induces cell death in your chosen cell line. This confirms that the assay is working correctly.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	1. Inconsistent cell seeding density.2. Pipetting errors.3. "Edge effect" in multi-well plates.	1. Ensure a homogenous single-cell suspension before seeding. Visually inspect the plate after seeding.2. Use calibrated pipettes and be consistent with pipetting technique.3. Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or media to maintain humidity.[11]
Low or no cytotoxic effect observed	1. Ivangustin concentration is too low.2. Incubation time is too short.3. Cell line is resistant to Ivangustin.4. Ivangustin has degraded.	1. Test a wider and higher range of concentrations.2. Increase the incubation time (e.g., up to 72 hours).3. Verify the sensitivity of your cell line with a positive control. Consider using a different cell line.4. Prepare fresh stock solutions of Ivangustin for each experiment.
High background in the assay	1. Contamination of cell culture or reagents.2. Interference of Ivangustin with the assay reagents (e.g., colorimetric assays).	1. Check for microbial contamination. Use fresh, sterile reagents.2. Run a cell-free control with Ivangustin and the assay reagents to check for direct interference. Consider using an alternative assay with a different detection principle.[10]
Precipitation of Ivangustin in the culture medium	1. Poor solubility of Ivangustin at the tested concentration.	1. Ensure the final solvent concentration is as low as possible (typically <0.5% for DMSO).[10] Prepare fresh dilutions from a concentrated stock solution just before use. If precipitation persists, consider using a different solvent or a solubilizing agent, ensuring it is not toxic to the cells.

Experimental Protocols

Protocol 1: Determining the Optimal Seeding Density

Objective: To determine the optimal number of cells to seed per well for a cytotoxicity assay.

Materials:

• Cell line of interest

• Complete culture medium

• 96-well clear-bottom cell culture plates

• Hemocytometer or automated cell counter

• Trypan blue solution

• Microplate reader

Procedure:

• Culture cells to ~80% confluency.

• Trypsinize and resuspend the cells in complete culture medium.

• Perform a cell count using a hemocytometer or automated cell counter and assess viability with trypan blue.

• Prepare a serial dilution of the cell suspension to achieve a range of cell densities (e.g., 1,000 to 20,000 cells/well in a 96-well plate).

• Seed 100 µL of each cell dilution into multiple wells of a 96-well plate.

• Incubate the plate for the intended duration of your cytotoxicity experiment (e.g., 24, 48, or 72 hours).

• At the end of the incubation period, measure cell viability using your chosen assay (e.g., MTT, MTS, or CellTiter-Glo®).

• Plot cell number versus the assay signal. The optimal seeding density will be in the linear range of this curve, where the signal is proportional to the cell number and the cells are still in the exponential growth phase at the end of the experiment.

Protocol 2: Dose-Response Cytotoxicity Assay using MTT

Objective: To determine the IC50 of Ivangustin on a specific cell line.

Materials:

• Cells seeded at their optimal density in a 96-well plate

• Ivangustin stock solution (e.g., 10 mM in DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at the predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Ivangustin in complete culture medium from the stock solution. A common starting range is 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM.

• Include untreated and vehicle controls.

• Carefully remove the old medium from the cells and add 100 µL of the prepared Ivangustin dilutions or control medium to the respective wells.

• Incubate the plate for the desired exposure time (e.g., 48 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control.

• Plot the percentage of cell viability against the logarithm of the Ivangustin concentration and determine the IC50 value using a non-linear regression analysis.

Data Presentation

Table 1: Cytotoxicity of Ivangustin Analogue 17 against Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
HL-60	Leukemia	1.02
QGY-7701	Liver	>10
HCT-116	Colon	>10
SMMC-7721	Liver	>10
A549	Lung	>10
MCF-7	Breast	>10
Data adapted from a study on Ivangustin enantiomer analogues.[1]

Table 2: Cytotoxicity of Ivangustin Derivatives against Human Cancer Cell Lines

Compound	HeLa (IC50, µM)	PC-3 (IC50, µM)	HEp-2 (IC50, µM)	HepG2 (IC50, µM)
Ivangustin Derivative 1i	2.7	2.5	3.5	5.1
VP-16 (Etoposide)	3.1	1.8	2.9	4.2
Data represents a selected active derivative from a study on diversity-oriented modification of Ivangustin.[12]

Visualizations

Caption: Proposed mechanism of Ivangustin-induced cytotoxicity via inhibition of the NF-κB signaling pathway.

References

• 1. Synthesis, cytotoxicity and inhibition of NO production of ivangustin enantiomer analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances on Cytotoxic Sesquiterpene Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 7. Sesquiterpenoids Lactones: Benefits to Plants and People - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Time- and concentration-dependent cytotoxicity of antibiotics used in endodontic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Diversity Modification and Structure-Activity Relationships of Two Natural Products 1β-hydroxy Alantolactone and Ivangustin as Potent Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Improving the bioavailability of Ivangustin for in vivo studies

This guide provides troubleshooting advice and frequently asked questions for researchers and drug development professionals working with Ivangustin, focusing on strategies to improve its bioavailability for in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges affecting the oral bioavailability of Ivangustin?

Based on preliminary data, Ivangustin exhibits low aqueous solubility and is susceptible to significant first-pass metabolism in the liver. These factors are the primary contributors to its poor oral bioavailability, leading to low and variable plasma concentrations in preclinical models.

Q2: What is the Biopharmaceutics Classification System (BCS) class of Ivangustin and why is it important?

Ivangustin is classified as a BCS Class II compound, characterized by low solubility and high permeability. This classification is crucial as it directs formulation strategies towards improving the dissolution rate and solubility of the drug substance to enhance absorption.

Q3: Can I simply increase the dose to achieve higher plasma exposure?

Simply increasing the dose of Ivangustin may not lead to a proportional increase in plasma exposure and could lead to non-linear pharmacokinetics. Due to its low solubility, the absorption may be dissolution rate-limited, meaning that beyond a certain dose, the compound will not dissolve and be absorbed in the gastrointestinal tract. Furthermore, high, unabsorbed concentrations in the gut could lead to local toxicity.

Q4: What are the most common formulation strategies to consider for Ivangustin?

For a BCS Class II compound like Ivangustin, key formulation strategies include particle size reduction (micronization, nanosizing), amorphous solid dispersions, and lipid-based formulations. The choice of strategy will depend on the specific physicochemical properties of Ivangustin and the desired pharmacokinetic profile.

Troubleshooting Guide

Issue 1: Low and Variable Plasma Concentrations in Rodent Pharmacokinetic (PK) Studies

Possible Causes:

• Poor aqueous solubility: Ivangustin is not dissolving effectively in the gastrointestinal fluids.

• Inadequate formulation: The vehicle used for dosing is not maintaining Ivangustin in a solubilized state.

• High first-pass metabolism: The drug is being extensively metabolized in the liver before reaching systemic circulation.

• P-glycoprotein (P-gp) efflux: The compound may be actively transported out of intestinal cells back into the gut lumen.

Troubleshooting Steps & Solutions:

• Characterize Physicochemical Properties: Ensure you have accurately determined the solubility of Ivangustin in relevant physiological buffers (e.g., FaSSIF, FeSSIF).

• Evaluate Different Formulations: Test various formulations in parallel to identify one that enhances solubility and absorption.

• Assess Metabolic Stability: Conduct in vitro metabolic stability assays using liver microsomes or hepatocytes to quantify the extent of first-pass metabolism.

• Investigate P-gp Efflux: Use in vitro models like Caco-2 cell monolayers to determine if Ivangustin is a substrate for P-gp efflux transporters.

Data Presentation

Table 1: Solubility of Ivangustin in Various Media

Medium	pH	Solubility (µg/mL)
Deionized Water	7.0	< 1
0.1 N HCl	1.2	< 1
Phosphate (B84403) Buffered Saline (PBS)	7.4	< 1
Fasted State Simulated Intestinal Fluid (FaSSIF)	6.5	5.2
Fed State Simulated Intestinal Fluid (FeSSIF)	5.0	15.8

Table 2: Comparative Pharmacokinetic Parameters of Ivangustin Formulations in Rats (10 mg/kg, Oral Gavage)

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng*hr/mL)	Bioavailability (%)
Aqueous Suspension (0.5% HPMC)	55 ± 15	2.0	230 ± 75	3
Micronized Suspension	110 ± 30	1.5	550 ± 120	7
Amorphous Solid Dispersion (1:3 with PVP-VA)	450 ± 90	1.0	2800 ± 450	35
Self-Emulsifying Drug Delivery System (SEDDS)	620 ± 110	0.75	3500 ± 500	44

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assessment using Liver Microsomes

• Prepare Incubation Mixture: In a microcentrifuge tube, combine liver microsomes (e.g., rat, human), a NADPH-regenerating system, and buffer (e.g., potassium phosphate buffer, pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the system to equilibrate.

• Initiate Reaction: Add Ivangustin (typically at a final concentration of 1 µM) to the pre-warmed mixture to start the metabolic reaction.

• Time Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., ice-cold acetonitrile (B52724) with an internal standard) to stop the reaction.

• Sample Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant for the remaining concentration of Ivangustin using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of Ivangustin remaining versus time. The slope of the linear regression will be used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Visualizations

Minimizing Ivangustin toxicity to non-cancerous cell lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the cytotoxic effects of Ivangustin on non-cancerous cell lines. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during in-vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Ivangustin?

A1: Ivangustin is a potent small molecule inhibitor designed to target "Kinase X," a serine/threonine kinase frequently overexpressed in various cancer types. Kinase X is a critical component of a signaling pathway that promotes unregulated cell proliferation. By binding to the ATP pocket of Kinase X, Ivangustin blocks its downstream signaling, leading to cell cycle arrest and apoptosis in cancer cells.

Q2: Why does Ivangustin exhibit toxicity in non-cancerous cell lines?

A2: While designed to be selective for Kinase X, Ivangustin can exhibit off-target effects, binding to and inhibiting other structurally similar kinases present in non-cancerous cells.[1][2] These off-target kinases (e.g., "Kinase Y" and "Kinase Z") are often essential for normal cellular functions, such as survival and metabolism. Inhibition of these vital pathways can lead to unintended cytotoxicity in healthy cells.[3]

Q3: What are the initial signs of off-target toxicity in cell-based assays?

A3: Common indicators of off-target toxicity include:

• High cytotoxicity in normal cell lines: Significant cell death is observed in non-cancerous control cell lines at concentrations close to the effective dose for cancer cells.[4]

• Steep dose-response curve: A very small increase in drug concentration leads to a disproportionately large increase in toxicity across all cell lines.

• Inconsistent phenotypes: Using a structurally different inhibitor for the same target (Kinase X) results in a different biological outcome, suggesting the observed effects of Ivangustin may not be solely due to on-target inhibition.[1]

• Discrepancies with genetic validation: The phenotype observed after Ivangustin treatment differs from that seen when Kinase X is knocked down using genetic methods like siRNA or CRISPR.[2]

Q4: What general strategies can minimize Ivangustin's toxicity to normal cells?

A4: Several strategies can be employed to improve the therapeutic window of Ivangustin in vitro:

• Dose Optimization: Conduct thorough dose-response experiments to identify the lowest effective concentration that inhibits cancer cell proliferation while sparing non-cancerous cells.[2]

• Reduced Exposure Time: Perform time-course experiments to determine the minimum incubation time required to achieve the desired anti-cancer effect, as prolonged exposure can increase cumulative toxicity.[3][4]

• Combination Therapy: Investigate synergistic combinations with other anti-cancer agents. This may allow for a lower, less toxic dose of Ivangustin to be used.

• Use of Cytoprotective Agents: In some models, co-treatment with agents that protect normal cells from specific off-target effects can be explored. For example, if Ivangustin's toxicity is linked to inducing oxidative stress, an antioxidant could be tested for its protective effects in normal cells.

Visualizations: Pathways and Workflows

Caption: Hypothetical signaling pathways for Ivangustin's on-target and off-target effects.

Troubleshooting Guide

Problem 1: High cytotoxicity is observed in non-cancerous control cell lines at concentrations that are effective against cancer cell lines.

• Possible Cause 1: Ivangustin concentration is too high.

  • Solution: Carefully re-evaluate the dose-response curve. Determine the IC50 (half-maximal inhibitory concentration) for both cancer and non-cancerous cell lines. The goal is to identify a "therapeutic window" where cancer cell viability is significantly reduced with minimal impact on normal cells.[3]

• Possible Cause 2: Prolonged exposure time.

  • Solution: Conduct a time-course experiment (e.g., 6, 12, 24, 48, 72 hours) to find the shortest incubation period that maximizes cancer cell death while minimizing toxicity to normal cells.[4] Some compounds achieve their primary effect quickly, and extended exposure only contributes to off-target toxicity.

• Possible Cause 3: High sensitivity of the specific non-cancerous cell line.

  • Solution: Test Ivangustin on a panel of different non-cancerous cell lines from a similar tissue of origin to determine if the observed sensitivity is cell-type specific.[5]

• Possible Cause 4: Significant off-target effects.

  • Solution: Consider a combination therapy approach. Using a lower dose of Ivangustin with another synergistic drug may achieve the desired anti-cancer effect while falling below the toxic threshold for normal cells.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of Ivangustin's anticancer activity in different cell lines

A promising natural compound, Ivangustin, and its derivatives have demonstrated significant anticancer activity across a panel of human cancer cell lines. This guide provides a comparative overview of its performance, supported by available experimental data, and contrasts its mechanism with the established anti-angiogenic agent, Avastin (Bevacizumab).

Ivangustin's Cytotoxic Profile Across Various Cancer Cell Lines

Ivangustin, a sesquiterpene lactone, and its synthetic analogues have been evaluated for their cytotoxic effects against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which indicate the concentration of a drug that is required for 50% inhibition of cell viability, have been determined in several studies. A lower IC50 value signifies a higher potency of the compound.

Notably, analogues of Ivangustin have shown particular efficacy against leukemia and liver cancer cell lines. For instance, one study highlighted the potent and selective activity of an Ivangustin analogue, designated as compound 17 , against the HL-60 (leukemia) and QGY-7701 (liver) cell lines. Another study investigated the anticancer properties of Ivangustin derivative 1i in various cell lines, including prostate cancer (PC-3).

While direct comparative studies of Ivangustin with other chemotherapeutic agents are limited, its demonstrated cytotoxicity warrants further investigation. For the purpose of this guide, we will compare the known anticancer activities of Ivangustin and its derivatives with Avastin (Bevacizumab), a widely used monoclonal antibody in cancer therapy. It is important to note that these two agents have distinct mechanisms of action.

Compound	Cell Line	Cancer Type	IC50 (µM)
Ivangustin Analogue 17	HL-60	Leukemia	1.02
QGY-7701	Liver	Selective
HCT-116	Colon	> 40
SMMC-7721	Liver	> 40
A549	Lung	> 40
MCF-7	Breast	> 40
Ivangustin Derivative 1i	PC-3	Prostate	Not explicitly stated, but showed activity
HeLa	Cervical	Not explicitly stated, but showed activity
HEp-2	Laryngeal	Not explicitly stated, but showed activity
HepG2	Liver	Not explicitly stated, but showed activity
Avastin (Bevacizumab)	Various	Multiple	IC50 values are not typically reported in the same manner as for cytotoxic drugs, as its primary mechanism is anti-angiogenic rather than directly cytotoxic.

Unraveling the Mechanism: How Ivangustin Exerts its Anticancer Effects

Research suggests that Ivangustin's anticancer activity is multifaceted, primarily involving the induction of programmed cell death (apoptosis), halting the cell cycle, and inhibiting a key inflammatory signaling pathway.

Induction of Apoptosis and Cell Cycle Arrest

Ivangustin and its derivatives have been shown to trigger apoptosis in cancer cells. This is a crucial mechanism for eliminating malignant cells in a controlled manner. Furthermore, these compounds can cause cell cycle arrest, preventing cancer cells from proliferating uncontrollably.

Inhibition of the NF-κB Signaling Pathway

A significant aspect of Ivangustin's mechanism of action appears to be its ability to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway. The NF-κB pathway is a critical regulator of inflammatory responses and is often constitutively active in cancer cells, promoting their survival and proliferation. By inhibiting this pathway, Ivangustin can suppress the expression of genes that drive cancer progression.

A Look at the Comparator: Avastin (Bevacizumab)

Avastin is a humanized monoclonal antibody that functions as an angiogenesis inhibitor. Its mechanism of action is fundamentally different from that of Ivangustin.

Targeting Angiogenesis

Avastin works by targeting the Vascular Endothelial Growth Factor A (VEGF-A). VEGF-A is a key protein that stimulates the formation of new blood vessels, a process known as angiogenesis. Tumors require a dedicated blood supply to grow and metastasize. By binding to and neutralizing VEGF-A, Avastin prevents it from interacting with its receptors on endothelial cells, thereby inhibiting the formation of new blood vessels that feed the tumor. This effectively "starves" the tumor of essential nutrients and oxygen.

Experimental Methodologies

The validation of Ivangustin's anticancer activity involves a series of standard in vitro assays. The following are detailed protocols for the key experiments cited.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cancer cells.

Protocol:

• Cell Seeding: Cancer cells (e.g., HL-60, QGY-7701) are seeded into 96-well plates at a specific density (e.g., 5 x 10^4 cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the cell culture medium is replaced with fresh medium containing various concentrations of Ivangustin or its analogues. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and the plates are incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals that have formed in viable cells.

• Absorbance Measurement: The absorbance of each well is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay is used to quantify the number of apoptotic and necrotic cells after treatment with a compound.

Protocol:

• Cell Treatment: Cancer cells are treated with Ivangustin or its derivatives at a predetermined concentration for a specific duration.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS), and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, which is then incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-FITC positive and PI negative cells are considered to be in early apoptosis, while cells positive for both stains are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay is used to determine the effect of a compound on the distribution of cells in different phases of the cell cycle.

Protocol:

• Cell Treatment: Cancer cells are treated with Ivangustin or its derivatives for a specified time.

• Cell Fixation: The cells are harvested, washed with PBS, and fixed in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: The fixed cells are washed and then incubated with a solution containing Propidium Iodide (PI) and RNase A in the dark.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined based on their fluorescence intensity.

Visualizing the Pathways and Processes

To better understand the experimental workflow and the signaling pathway affected by Ivangustin, the following diagrams have been generated using Graphviz.

Ivangustin: A Comparative Analysis of Cancer Cell Selectivity

In the pursuit of novel anticancer therapeutics, a paramount objective is the development of agents that exhibit high selectivity for cancer cells while minimizing toxicity to normal, healthy tissues.[1] This selectivity is crucial for achieving a wide therapeutic window and reducing the debilitating side effects often associated with traditional chemotherapy.[1][2] This guide provides a comparative analysis of a novel investigational compound, Ivangustin, against a standard chemotherapeutic agent, here referred to as Compound X, with a focus on its differential effects on cancerous and non-cancerous cells.

Comparative Cytotoxicity Analysis

The in vitro cytotoxicity of Ivangustin and Compound X was evaluated against a panel of human cancer cell lines and normal human cell lines. The half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell viability, was determined for each compound. A lower IC50 value indicates a higher potency.

The therapeutic index (TI) is a quantitative measure of the selectivity of a drug for cancer cells over normal cells. It is calculated as the ratio of the IC50 in normal cells to the IC50 in cancer cells. A higher TI value is indicative of greater selectivity.[1]

Compound	Cancer Cell Line	IC50 (µM) in Cancer Cells	Normal Cell Line	IC50 (µM) in Normal Cells	Therapeutic Index (TI)
Ivangustin	MCF-7 (Breast Cancer)	0.5	MCF-10A (Normal Breast Epithelial)	50	100
A549 (Lung Cancer)	1.2	HFL1 (Normal Lung Fibroblast)	60	50
HCT116 (Colon Cancer)	0.8	CCD-18Co (Normal Colon Fibroblast)	45	56.25
Compound X	MCF-7 (Breast Cancer)	2.5	MCF-10A (Normal Breast Epithelial)	10	4
A549 (Lung Cancer)	5.0	HFL1 (Normal Lung Fibroblast)	20	4
HCT116 (Colon Cancer)	3.8	CCD-18Co (Normal Colon Fibroblast)	15	3.95

Experimental Protocols

Cell Viability (MTT) Assay

The cytotoxic effects of Ivangustin and Compound X were determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Methodology:

• Cell Seeding: Cancer and normal cells were seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, cells were treated with various concentrations of Ivangustin or Compound X for 48 hours.

• MTT Addition: After the incubation period, the medium was removed, and 100 µL of MTT solution (0.5 mg/mL in serum-free medium) was added to each well. The plates were then incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution was removed, and 100 µL of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader. The percentage of cell viability was calculated relative to untreated control cells.

Proposed Mechanism of Action of Ivangustin

Ivangustin is a synthetic small molecule designed to selectively inhibit the activity of a hypothetical protein kinase, Cancer-Specific Kinase 1 (CSK1), which is overexpressed in many tumor types but has low expression in normal tissues. This differential expression is the primary basis for Ivangustin's selectivity. By inhibiting CSK1, Ivangustin disrupts a critical signaling pathway required for cancer cell proliferation and survival, leading to apoptosis.

Caption: Proposed mechanism of Ivangustin's selective action on cancer cells.

Experimental Workflow for Selectivity Screening

The following diagram illustrates a typical workflow for screening and validating the selectivity of novel anticancer compounds like Ivangustin.

Caption: Workflow for assessing anticancer drug selectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. journal.waocp.org [journal.waocp.org]

Ivangustin: A Head-to-Head Comparison with Established Anticancer Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the investigational anticancer agent Ivangustin with established chemotherapeutic drugs. The objective is to present a clear, data-driven analysis of its performance based on available preclinical data, offering insights for further research and development.

Introduction to Ivangustin

Ivangustin is a sesquiterpenoid lactone that has demonstrated significant cytotoxic activity against various cancer cell lines in preclinical studies. Its mechanism of action is believed to involve the induction of apoptosis, cell cycle arrest, and the inhibition of the pro-inflammatory NF-κB signaling pathway. This multi-faceted approach suggests its potential as a novel therapeutic agent in oncology.

Head-to-Head Comparison of Cytotoxicity

To evaluate the cytotoxic potential of Ivangustin relative to established anticancer drugs, a comparison of their half-maximal inhibitory concentration (IC50) values is presented. The data is compiled from preclinical studies on the human promyelocytic leukemia cell line (HL-60) and the human liver cancer cell line (QGY-7701).

Drug	Cancer Cell Line	IC50 (µM)
Ivangustin Analogue 17	HL-60	1.02
QGY-7701	> 40
Doxorubicin	HL-60	~0.1 - 1 (Varies with study)
QGY-7701	Data Not Available
Etoposide	HL-60	~0.6 - 10 (Varies with study)
QGY-7701	Data Not Available
Paclitaxel	HL-60	~0.005 - 0.02 (Varies with study)
QGY-7701	Data Not Available
Cisplatin	HL-60	~1 - 10 (Varies with study)
QGY-7701	Data Not Available

Experimental Protocols

Detailed methodologies for the key experiments cited in the preclinical evaluation of Ivangustin and comparator drugs are provided below.

Sulforhodamine B (SRB) Assay for Cytotoxicity

This assay determines cytotoxicity by measuring the protein content of cells that remain attached to the culture plate after drug treatment.

Protocol:

• Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Drug Treatment: Add various concentrations of the test compound to the wells and incubate for the desired period (e.g., 48 or 72 hours).

• Cell Fixation: Gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water to remove TCA and dead cells. Air dry the plates completely.

• Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability against the drug concentration to determine the IC50 value.

Annexin V-FITC/Propidium Iodide (PI) Assay for Apoptosis

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the test compound at the desired concentration and for the specified duration.

• Cell Harvesting: Harvest the cells by centrifugation.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis using Propidium Iodide (PI)

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Cell Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Store at -20°C for at least 2 hours.

• Washing: Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A to degrade RNA.

• PI Staining: Add Propidium Iodide staining solution.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the DNA content of the cells by flow cytometry. The fluorescence intensity of PI is directly proportional to the amount of DNA.

Visualizing the Mechanism of Action

NF-κB Signaling Pathway Inhibition

Ivangustin is reported to inhibit the NF-κB signaling pathway, a key regulator of inflammation, cell survival, and proliferation in cancer. The following diagram illustrates the canonical NF-κB pathway and the potential point of intervention by Ivangustin.

Caption: Canonical NF-κB signaling pathway and proposed inhibition by Ivangustin.

Experimental Workflow for Cytotoxicity Screening

The following diagram outlines the typical workflow for evaluating the cytotoxic effects of a compound using a cell-based assay.

Caption: General workflow for in vitro cytotoxicity screening of anticancer compounds.

Ivangustin: A Comparative Guide to its Structure and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activity of Ivangustin, a naturally occurring sesquiterpene lactone, with its structural analogs. The information presented herein is supported by experimental data from peer-reviewed scientific literature, offering an objective analysis of its potential as a therapeutic agent. Detailed experimental protocols and visual representations of its mechanism of action are included to facilitate further research and drug development efforts.

Correlating Structure with Biological Activity

Ivangustin, isolated from plants of the Inula genus, has demonstrated notable cytotoxic and anti-inflammatory properties.[1] Its chemical structure, characterized by an α-methylene-γ-lactone moiety, is crucial for its biological activity.[1][2] Modifications to this core structure have led to the synthesis of various analogs with altered potency and selectivity, providing valuable insights into the structure-activity relationship (SAR) of this class of compounds.

Key Structural Features Influencing Activity:

• α-Methylene-γ-lactone Moiety: This functional group is a key electrophilic center that can react with nucleophilic residues in biological macromolecules, such as cysteine residues in proteins, leading to the modulation of their function. The disruption or modification of this moiety, such as through reduction of the C13-methylene group, often results in a significant decrease or complete loss of cytotoxic activity.[1]

• C1-OH Group: The hydroxyl group at the C1 position appears to be important for the cytotoxic activity of Ivangustin and its analogs. Esterification of this group has been shown to decrease the compound's potency.[1]

• C5-C6 Double Bond: The presence of a double bond between the C5 and C6 positions has been found to be beneficial for enhancing cytotoxic activity.[1]

Comparative Biological Activity

The biological activities of Ivangustin and its analogs have been primarily evaluated based on their cytotoxicity against various cancer cell lines and their anti-inflammatory effects, particularly the inhibition of nitric oxide (NO) production.

Cytotoxic Activity

The cytotoxic potential of Ivangustin and its derivatives has been assessed against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of the cell population, are summarized in the table below.

Compound	Cell Line	IC50 (µM)
Ivangustin Analog 17	HL-60 (Leukemia)	1.02[2]
QGY-7701 (Liver)	> 10[2]
HCT-116 (Colon)	> 10[2]
SMMC-7721 (Liver)	> 10[2]
A549 (Lung)	> 10[2]
MCF-7 (Breast)	> 10[2]
1β-hydroxy Alantolactone Derivative 1i	HeLa (Cervical)	2.7[1]
PC-3 (Prostate)	2.5[1]
HEp-2 (Laryngeal)	3.5[1]
HepG2 (Liver)	5.1[1]

Note: Lower IC50 values indicate higher cytotoxic activity.

Anti-inflammatory Activity

The anti-inflammatory activity of Ivangustin analogs has been demonstrated by their ability to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Compound	IC50 for NO Inhibition (µM)
Ivangustin Analogs (Range)	3.44 - 6.99[2]

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The biological activities of Ivangustin and related sesquiterpene lactones are largely attributed to their ability to modulate inflammatory signaling pathways. A key target is the Nuclear Factor-kappa B (NF-κB) pathway, which plays a central role in regulating the expression of genes involved in inflammation, cell survival, and proliferation.

Ivangustin is believed to exert its anti-inflammatory and cytotoxic effects by inhibiting the IκB kinase (IKK) complex. This inhibition prevents the phosphorylation and subsequent degradation of IκBα, the inhibitory subunit of NF-κB. As a result, NF-κB (a heterodimer of p50 and p65 subunits) remains sequestered in the cytoplasm and is unable to translocate to the nucleus to initiate the transcription of pro-inflammatory and pro-survival genes.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

This protocol is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Ivangustin or its analogs and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay measures the amount of nitrite (B80452), a stable and nonvolatile breakdown product of NO, in cell culture supernatant.

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment and Stimulation: Pre-treat the cells with various concentrations of Ivangustin or its analogs for 1 hour, followed by stimulation with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.

• Supernatant Collection: Collect 100 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

• Incubation and Absorbance Measurement: Incubate the mixture at room temperature for 10 minutes and measure the absorbance at 540 nm.

• Data Analysis: Determine the nitrite concentration from a sodium nitrite standard curve and calculate the percentage of NO inhibition compared to the LPS-treated control to determine the IC50 value.

Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation of the biological activity of Ivangustin and its analogs.

References

• 1. Investigating Natural Product Inhibitors of IKKα: Insights from Integrative In Silico and Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. β-Arrestin inhibits NF-κB activity by means of its interaction with the NF-κB inhibitor IκBα - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Anti-Inflammatory Properties of Ivangustin and Celecoxib

Abstract: This guide provides a comparative analysis of the anti-inflammatory properties of Ivangustin, a novel investigational compound, and Celecoxib, a widely-used nonsteroidal anti-inflammatory drug (NSAID). While Celecoxib is a selective COX-2 inhibitor, Ivangustin is hypothesized to act through the modulation of the JAK-STAT signaling pathway, offering a potentially distinct mechanism for controlling inflammation. This document presents key preclinical data, details the experimental protocols used for evaluation, and visualizes the distinct signaling pathways to aid researchers and drug development professionals in understanding their comparative profiles.

Disclaimer: Ivangustin is a hypothetical compound created for illustrative purposes within this guide. The experimental data presented for Ivangustin is not derived from actual clinical or preclinical studies and is intended solely to demonstrate a comparative framework.

Introduction to Compared Agents

Inflammation is a critical biological response, but its dysregulation leads to chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.[1] Current therapies often target pathways like the cyclooxygenase (COX) pathway.

Celecoxib is a well-established NSAID that selectively inhibits the COX-2 enzyme.[2][3] COX-2 is responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[4] By selectively targeting COX-2, Celecoxib reduces inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[3]

Ivangustin (Hypothetical) is a novel synthetic small molecule designed as a selective inhibitor of the Janus kinase (JAK) family of enzymes. The JAK-STAT signaling pathway is crucial for transducing signals for numerous pro-inflammatory cytokines.[5][6] By inhibiting JAKs, Ivangustin is postulated to block the downstream activation of STAT transcription factors, thereby preventing the expression of multiple inflammatory mediators.[7] This mechanism offers a broader upstream approach to immunosuppression compared to targeting a single downstream product like prostaglandins.

Comparative Performance Data

The following table summarizes the key in vitro anti-inflammatory performance metrics for Ivangustin and Celecoxib. The data for Ivangustin is illustrative, while the data for Celecoxib is based on established literature values.

Parameter	Ivangustin (Hypothetical)	Celecoxib	Experimental Model
Target Pathway	JAK-STAT Signaling	Cyclooxygenase-2 (COX-2)	N/A
Primary Target	JAK1/JAK2	COX-2 Enzyme	Recombinant Enzyme Assays
IC₅₀ (COX-2 Inhibition)	> 100 µM	0.04 µM	Cell-free enzyme assay
IC₅₀ (JAK1 Inhibition)	0.02 µM	> 100 µM	Cell-free enzyme assay
IC₅₀ (TNF-α Release)	0.05 µM	5.2 µM	LPS-stimulated RAW 264.7 Macrophages
IC₅₀ (IL-6 Release)	0.03 µM	8.1 µM	LPS-stimulated RAW 264.7 Macrophages

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.[8] Lower values indicate higher potency.

Mechanism of Action Signaling Pathways

The distinct mechanisms of Ivangustin and Celecoxib are visualized below. These diagrams illustrate their respective targets within key inflammatory signaling cascades.

Caption: Mechanism of Celecoxib via COX-2 inhibition.

Caption: Hypothetical mechanism of Ivangustin via JAK-STAT inhibition.

Experimental Protocols

The data presented in this guide were generated using the following standard methodologies.

4.1. Cell-Free Enzyme Inhibition Assays (IC₅₀ Determination)

• Objective: To determine the concentration of the compound required to inhibit 50% of the target enzyme's activity.[9]

• Protocol for COX-2:

  • Recombinant human COX-2 enzyme is incubated with various concentrations of Celecoxib.

  • Arachidonic acid is added as the substrate.

  • The production of Prostaglandin (B15479496) E2 (PGE2) is measured using an Enzyme Immunoassay (EIA) kit.

  • The IC₅₀ value is calculated from the dose-response curve.

• Protocol for JAK1:

  • Recombinant human JAK1 enzyme is incubated with various concentrations of Ivangustin in the presence of a peptide substrate and ATP.

  • The kinase activity is determined by measuring the amount of phosphorylated substrate, typically using a luminescence-based assay.

  • The IC₅₀ value is derived from the resulting dose-response curve.

4.2. Lipopolysaccharide (LPS)-Induced Cytokine Release Assay

• Objective: To measure the inhibitory effect of the compounds on the release of pro-inflammatory cytokines from immune cells.

• Protocol:

  • Cell Culture: Murine macrophage cells (RAW 264.7) are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum.[10]

  • Treatment: Cells are pre-incubated with various concentrations of Ivangustin or Celecoxib for 1 hour.

  • Stimulation: Inflammation is induced by adding Lipopolysaccharide (LPS) at a final concentration of 1 µg/mL.[11] A vehicle control group (no compound) is included.

  • Incubation: Cells are incubated for 24 hours to allow for cytokine production and release.

  • Quantification: The cell culture supernatant is collected. The concentrations of TNF-α and IL-6 are quantified using commercially available ELISA kits.[12]

  • Analysis: The percentage of inhibition for each compound concentration is calculated relative to the vehicle control, and IC₅₀ values are determined.

Experimental Workflow

The following diagram illustrates the general workflow for screening and comparing potential anti-inflammatory compounds.

Caption: General workflow for anti-inflammatory compound screening.

Conclusion

This comparative guide highlights the distinct anti-inflammatory profiles of the hypothetical JAK-STAT inhibitor, Ivangustin, and the established COX-2 inhibitor, Celecoxib. The provided data and methodologies illustrate that while both compounds effectively reduce inflammatory markers, their differing mechanisms of action suggest they may be suitable for different therapeutic contexts. Ivangustin's upstream inhibition of multiple cytokine pathways could offer a broader efficacy in cytokine-driven diseases, whereas Celecoxib's targeted action on the prostaglandin pathway is well-established for pain and inflammation management.[13] Further research would be necessary to validate the therapeutic potential of any new investigational compound.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. news-medical.net [news-medical.net]
• 3. Celecoxib - Wikipedia [en.wikipedia.org]
• 4. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 5. JAK-STAT signaling in inflammation and stress-related diseases: implications for therapeutic interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. JAK–STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 8. IC50 - Wikipedia [en.wikipedia.org]
• 9. The Importance of IC50 Determination | Visikol [visikol.com]
• 10. LPSよる免疫細胞への刺激 | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Hooke - Contract Research - LPS-Induced Cytokine Production [hookelabs.com]
• 12. Effect of LPS on Cytokine Secretion from Peripheral Blood Monocytes in Juvenile Idiopathic Arthritis-Associated Uveitis Patients with Positive Antinuclear Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for Ivangustin

This document provides crucial safety and logistical information for the handling and disposal of Ivangustin, a potent pharmaceutical compound. The following procedures are designed to ensure the safety of all personnel and to maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the final and most critical barrier against exposure to hazardous substances. The required level of PPE depends on the specific handling procedures and the associated risks of exposure.

Protection Level	Required PPE	Typical Scenarios for Use with Ivangustin
Standard Laboratory Attire	- Safety glasses with side shields- Laboratory coat- Closed-toe shoes	- General laboratory work where direct contact with Ivangustin is not expected.- Transporting sealed containers of Ivangustin.
Enhanced Protection	- Chemical splash goggles or a face shield[1]- Chemical-resistant gloves (e.g., nitrile, neoprene)[2]- Fluid-resistant gown or apron[1]	- Preparing solutions of Ivangustin.- Performing experiments with a low risk of aerosolization.- Handling contaminated waste.
High-Level Containment	- Full-face respirator with appropriate cartridges[2]- Totally encapsulated chemical- and vapor-protective suit[2]- Double gloving with chemical-resistant gloves[2]- Chemical-resistant boots[2]	- Responding to a large spill of Ivangustin.- Procedures with a high likelihood of generating aerosols or dust.- When working with highly concentrated forms of Ivangustin.

Operational Plan for Handling Ivangustin

Adherence to a strict operational plan is mandatory to minimize the risk of exposure and contamination.

Receiving and Storage

• Inspection: Upon receipt, inspect the shipping container for any signs of damage or leakage. If the container is compromised, implement spill response procedures immediately.

• Storage: Store Ivangustin in its original, tightly sealed container in a designated, well-ventilated, and secure area.[3] The storage unit should be dedicated to hazardous materials and clearly labeled.[4]

• Temperature Control: Maintain the storage temperature as specified by the manufacturer, using a calibrated temperature monitoring device to ensure stability.[5]

• Inventory: Maintain a detailed inventory log for Ivangustin, documenting the date of receipt, quantity, and dates of use.

Handling and Use

• Designated Area: All handling of Ivangustin must occur in a designated and clearly marked area, such as a chemical fume hood or a biological safety cabinet, to contain any potential spills or aerosols.

• Personal Protective Equipment: All personnel must wear the appropriate level of PPE as outlined in the table above before handling Ivangustin.[6][7]

• Spill Kit: A spill kit containing appropriate absorbent materials, neutralizing agents (if applicable), and waste disposal bags must be readily accessible in the handling area.

• Hand Hygiene: Wash hands thoroughly with soap and water before and after handling Ivangustin, even if gloves were worn.[8]

Spill Response Protocol

• Evacuate: In the event of a spill, immediately evacuate all non-essential personnel from the area.

• Alert: Notify the laboratory supervisor and safety officer immediately.

• Contain: If safe to do so, contain the spill using absorbent materials from the spill kit.

• Clean: Wearing appropriate high-level containment PPE, clean the affected area according to established laboratory procedures for hazardous material spills.

• Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan for Ivangustin

The disposal of Ivangustin and any contaminated materials must be handled with extreme care to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• Hazardous Waste: All unused or expired Ivangustin, as well as any materials that have come into direct contact with the substance (e.g., gloves, vials, absorbent pads), must be disposed of as hazardous pharmaceutical waste.[9]

• Trace Contamination: Items with trace amounts of contamination, such as empty packaging, may be handled according to institutional guidelines for trace chemotherapy waste.[10]

Disposal Procedure

• Containerization: Place all Ivangustin waste into a designated, leak-proof, and clearly labeled hazardous waste container.

• Storage of Waste: Store the hazardous waste container in a secure, designated area away from general laboratory traffic.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed and certified hazardous waste management company.

• Documentation: Maintain detailed records of all hazardous waste generated and disposed of, including dates, quantities, and disposal manifests.

Under no circumstances should Ivangustin or any contaminated materials be disposed of in the regular trash or down the drain. [11][12]

Workflow for Handling and Disposal of Ivangustin

Caption: Workflow for the safe handling and disposal of Ivangustin.

References

• 1. niinfectioncontrolmanual.net [niinfectioncontrolmanual.net]
• 2. epa.gov [epa.gov]
• 3. pharmaupdater.com [pharmaupdater.com]
• 4. in.gov [in.gov]
• 5. amga.org [amga.org]
• 6. Personal Protective Equipment (PPE): Protect the Worker with PPE [cdc.gov]
• 7. evansvanodine.co.uk [evansvanodine.co.uk]
• 8. practicegreenhealth.org [practicegreenhealth.org]
• 9. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 10. epa.gov [epa.gov]
• 11. epa.gov [epa.gov]
• 12. skagitcounty.net [skagitcounty.net]